Bromochloroacetonitrile

• CAS No.: 83463-62-1
• Product Name: Bromochloroacetonitrile
• Molecular Formula: C2HBrClN
• Molecular Weight: 154.39 g/mol
• IUPAC Name: 2-bromo-2-chloroacetonitrile
• Standard InChI: InChI=1S/C2HBrClN/c3-2(4)1-5/h2H
• Standard InChIKey: BMWPPNAUMLRKML-UHFFFAOYSA-N
• SMILES: C(#N)C(Cl)Br
• Canonical SMILES: C(#N)C(Cl)Br
• Boiling Point: 138-140 °C
• Colorform: Liquid
• Density: 1.68
• Physical Description: Bromochloroacetonitrile is a colorless liquid. (NTP, 1992)
• Description: Bromochloroacetonitrile is a colorless liquid. (NTP, 1992); Bromochloroacetonitrile is a nitrile.
• Solubility: Slightly soluble (NTP, 1992); In water, 1.87X10+4 mg/L at 25 °C (est)
• Synonyms: bromochloro-acetonitril;Bromochloromethyl cyanide;BROMOCHLOROACETONITRILE;BROMOCHLOROACETONITRILE 100MG NEAT;bcan
• Vapor Pressure: 0.913 mm Hg at 25 °C (est)
• Reference: 1: Bromochloroacetonitrile. IARC Monogr Eval Carcinog Risks Hum. 1999;71 Pt; 3:1291-4. PubMed PMID: 10476400.; ; ; 2: Wang D, Bolton JR, Andrews SA, Hofmann R. Formation of disinfection; by-products in the ultraviolet/chlorine advanced oxidation process. Sci Total; Environ. 2015 Jun 15;518-519:49-57. doi: 10.1016/j.scitotenv.2015.02.094. Epub; 2015 Mar 4. PubMed PMID: 25747363.; ; ; 3: Chu WH, Gao NY, Deng Y, Templeton MR, Yin DQ. Formation of nitrogenous; disinfection by-products from pre-chloramination. Chemosphere. 2011; Nov;85(7):1187-91. doi: 10.1016/j.chemosphere.2011.07.011. Epub 2011 Aug 5.; PubMed PMID: 21820695.; ; ; 4: Liu B, Yu X, Yu GZ, Gu L, Zhao CM, Zhai HM, Li QF. [Chlorination; characteristic and disinfection by-product formation potential of dissolved; organic nitrogen compounds in municipal wastewater]. Huan Jing Ke Xue. 2013; Aug;34(8):3156-63. Chinese. PubMed PMID: 24191563.; ; ; 5: Zhang SH, Miao DY, Tan L, Liu AL, Lu WQ. Comparative cytotoxic and genotoxic; potential of 13 drinking water disinfection by-products using a microplate-based ; cytotoxicity assay and a developed SOS/umu assay. Mutagenesis. 2016; Jan;31(1):35-41. doi: 10.1093/mutage/gev053. Epub 2015 Jul 17. PubMed PMID:; 26188195.; ; ; 6: Serrano M, Montesinos I, Cardador MJ, Silva M, Gallego M. Seasonal evaluation ; of the presence of 46 disinfection by-products throughout a drinking water; treatment plant. Sci Total Environ. 2015 Jun 1;517:246-58. doi:; 10.1016/j.scitotenv.2015.02.070. Epub 2015 Mar 11. PubMed PMID: 25771439.; ; ; 7: Hansen KM, Zortea R, Piketty A, Vega SR, Andersen HR. Photolytic removal of; DBPs by medium pressure UV in swimming pool water. Sci Total Environ. 2013 Jan; 15;443:850-6. doi: 10.1016/j.scitotenv.2012.11.064. Epub 2012 Dec 14. PubMed; PMID: 23247288.
• PubChem Compound: 55004
• Last Modified: Nov 11 2021